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Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B107630 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed protocol for the laboratory synthesis of nylon 6,6 via the

formation of diammonium adipate (nylon salt), including methods for its subsequent

polymerization. This document outlines the required materials, step-by-step procedures, and

expected outcomes.

Introduction
Nylon 6,6 is a polyamide synthesized through the polycondensation of hexamethylenediamine

and adipic acid.[1][2] The process typically involves an initial acid-base reaction to form a 1:1

salt, hexamethylene diammonium adipate, commonly referred to as "nylon salt".[3][4] This

salt is then heated under pressure to drive off water and form the amide bonds that constitute

the polymer backbone.[1] The precise equimolar ratio of the diamine and diacid is crucial for

achieving a high molecular weight polymer, and the isolation of the nylon salt helps ensure this

stoichiometry.[3][4] Nylon 6,6 exhibits high mechanical strength, rigidity, and thermal stability,

making it a valuable polymer in various industrial applications.[2]

Experimental Overview
The synthesis is a two-stage process:

Salt Formation: Hexamethylenediamine and adipic acid are reacted in a solvent to

precipitate the diammonium adipate salt.
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Polymerization: The isolated and dried salt is heated in a controlled environment to induce

condensation polymerization.

Quantitative Data Summary
The following table summarizes the typical quantities and conditions for the laboratory-scale

synthesis of nylon 6,6 from diammonium adipate.

Parameter Value Unit Notes

Salt Formation Stage

Adipic Acid 10.00 g

Hexamethylenediamin

e (70% v/v aq.)
12 mL

Ethanol (solvent) 100 mL

Heating Time 10 minutes Low heat

Polymerization Stage

Diammonium Adipate

Salt
~10 g

Use the product from

the salt formation

stage

Polymerization

Temperature
267 °C In a silicone oil bath

Polymerization Time 1 hour Under vacuum

Experimental Protocols
4.1. Materials and Equipment

Adipic acid (hexanedioic acid)

Hexamethylenediamine (1,6-diaminohexane), 70% v/v aqueous solution

Ethanol
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Silicone oil

250 mL Beaker

100 mL Graduated cylinder

Büchner funnel and filter paper

Heating mantle or hot plate

Large ignition tube

Stopper with vacuum attachment

Vacuum pump

High-temperature thermometer

Analytical balance

4.2. Protocol 1: Preparation of Diammonium Adipate (Nylon Salt)

Weigh 10.00 g of adipic acid and transfer it to a 250 mL beaker.

Add 100 mL of ethanol to the beaker and dissolve the adipic acid, with gentle heating if

necessary.

Carefully add 12 mL of a 70% v/v aqueous solution of hexamethylenediamine to the adipic

acid solution.

Heat the resulting mixture gently for approximately 10 minutes. A white precipitate of

diammonium adipate will form.[3]

Allow the mixture to cool to room temperature.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the collected salt with three 10 mL portions of cold ethanol to remove any unreacted

monomers.[3]
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Air-dry the salt completely. Weigh the dry product to determine the yield.

4.3. Protocol 2: Condensation Polymerization of Diammonium Adipate

Place approximately 10 g of the dried diammonium adipate salt into a large ignition tube.

Prepare a high-temperature bath using silicone oil in a 600 mL beaker, equipped with a

thermometer. Heat the oil bath to 267 °C.

Insert a stopper with a vacuum line attachment into the ignition tube.

Turn on the vacuum pump to reduce the pressure inside the tube.

Carefully place the ignition tube into the preheated oil bath.

Heat the salt under vacuum for one hour. During this time, water will be eliminated, and the

molten nylon 6,6 polymer will form.

After one hour, turn off the heat but maintain the vacuum while the apparatus cools.

Once cooled, turn off the vacuum and carefully remove the solid nylon 6,6 plug from the

ignition tube.

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b107630?utm_src=pdf-body
https://www.benchchem.com/product/b107630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage 1: Salt Formation

Stage 2: Polymerization

Adipic Acid in Ethanol

Mixing and Gentle Heating

Aqueous Hexamethylenediamine

Precipitation of Diammonium Adipate

Vacuum Filtration and Washing

Dry Diammonium Adipate (Nylon Salt)

Heating under Vacuum (267°C)

Condensation Polymerization

Cooling under Vacuum

Solid Nylon 6,6 Polymer

Click to download full resolution via product page

Caption: Workflow for the synthesis of Nylon 6,6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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